2,4-Dimethylimidazo[1,5-a]pyrimidine-8-carboxylic acid

Specification

• Molecular Formula: C9H9N3O2
• Molecular Weight: 191.19 g/mol
• IUPAC Name: 2,4-dimethylimidazo[1,5-a]pyrimidine-8-carboxylic acid
• Standard InChI: InChI=1S/C9H9N3O2/c1-5-3-6(2)12-4-10-7(9(13)14)8(12)11-5/h3-4H,1-2H3,(H,13,14)
• Standard InChI Key: AVVKBXUTEVATBJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC2=C(N=CN12)C(=O)O)C

Introduction

Structural and Chemical Characteristics

Molecular Architecture

The compound features a bicyclic framework with an imidazole ring fused to a pyrimidine ring. Key substituents include methyl groups at positions 2 and 4 and a carboxylic acid at position 8. This arrangement enhances stability and enables hydrogen bonding, critical for drug-receptor interactions.

Table 1: Key Structural Data

Property	Value
Molecular Formula	C₉H₉N₃O₂
Molecular Weight	191.19 g/mol
IUPAC Name	2,4-Dimethylimidazo[1,5-a]pyrimidine-8-carboxylic acid
SMILES	CC1=CC(=NC2=C(N=CN12)C(=O)O)C
InChI Key	AVVKBXUTEVATBJ-UHFFFAOYSA-N

Physicochemical Properties

The compound’s solubility depends on solvent polarity, with limited aqueous solubility but improved dissolution in dimethyl sulfoxide (DMSO) or ethanol. Stability studies recommend storage at -20°C to prevent degradation.

Synthesis and Optimization

Synthetic Routes

Synthesis typically involves multi-step reactions starting from substituted aminopyridines. A common approach includes:

• Cyclocondensation: Reacting 2-amino-4-methylpyridine with ethyl 2-chloroacetoacetate under basic conditions to form the imidazo[1,5-a]pyrimidine core.

• Hydrolysis: Treating the ethyl ester intermediate with lithium hydroxide to yield the carboxylic acid derivative.

• Purification: Chromatography or recrystallization ensures >95% purity.

Table 2: Reaction Conditions

Step	Reagents/Conditions	Yield (%)
Cyclization	Ethanol, K₂CO₃, 80°C, 12h	65–70
Hydrolysis	LiOH, THF/H₂O, rt, 6h	85–90

Challenges and Solutions

• Low Yield: Optimizing stoichiometry and temperature improves efficiency.

• Byproducts: Gradient elution during chromatography removes impurities.

Biological Activities and Mechanisms

Antimicrobial Properties

Derivatives of imidazo[1,5-a]pyrimidines exhibit broad-spectrum activity. For example, 2,7-dimethyl analogs showed MIC values of 12.5 μg/mL against Mycobacterium tuberculosis, comparable to first-line drugs. The carboxylic acid group enhances membrane penetration, disrupting bacterial lipid synthesis.

Neurological Applications

Patent data (WO2017176961A1) highlights its role in modulating calcium channels, offering therapeutic potential for Parkinson’s disease and multiple sclerosis. The compound’s ability to cross the blood-brain barrier is under investigation.

Comparative Analysis of Structural Analogs

Table 3: Analog Comparison

Compound	Molecular Formula	Activity (MIC, μg/mL)
2,4-Dichloroimidazo[1,5-a]pyrimidine-8-carboxylic acid	C₇H₃Cl₂N₃O₂	25.0 (Antimicrobial)
2,4-Diethylimidazo[1,5-a]pyrimidine-8-carboxylic acid	C₁₁H₁₃N₃O₂	18.0 (Anticancer)

Chlorine substituents increase electronegativity, enhancing bacterial target binding, while ethyl groups improve lipid solubility for antitumor effects.

Future Directions and Applications

Drug Development

Ongoing trials focus on conjugating the carboxylic acid with nanoparticles for targeted cancer therapy.

Agricultural Chemistry

Preliminary data indicate fungicidal activity against Fusarium species, potentially reducing crop losses.